3-Oxocyclopentanecarboxylate

Core Science & Biosynthesis

Structural Elucidation of 3-Oxocyclopentanecarboxylate: A Comprehensive Guide to ¹H and ¹³C NMR Chemical Shifts

Executive Summary

The structural elucidation of cyclic keto-esters is a critical quality control checkpoint in modern drug development. Specifically, methyl 3-oxocyclopentanecarboxylate serves as a highly versatile bifunctional building block and is an essential precursor in the total synthesis of the antitumor drug Sarkomycin[1]. Because the molecule possesses both a ketone and an ester moiety on a constrained five-membered ring, its Nuclear Magnetic Resonance (NMR) profile offers a profound case study in electronic deshielding, magnetic anisotropy, and diastereotopic coupling.

This whitepaper provides an authoritative, self-validating framework for acquiring, assigning, and interpreting the ¹H and ¹³C NMR spectra of methyl 3-oxocyclopentanecarboxylate.

Mechanistic Causality of Chemical Shifts

To accurately assign the NMR spectra of methyl 3-oxocyclopentanecarboxylate, one must understand the electronic environment dictated by the cyclopentane ring and its substituents.

• The Carbonyl Dichotomy (C1 vs. C3): The molecule contains two distinct carbonyl environments. The ketone carbonyl carbon (C3) is highly deshielded (δ 206.8 ppm) due to the strong inductive effect of the sp² hybridized oxygen and the paramagnetic contribution to the chemical shift tensor inherent to the isolated C=O double bond[2]. In contrast, the ester carbonyl (C1) resonates significantly upfield at δ 174.3 ppm. This relative shielding is caused by the resonance donation of lone-pair electrons from the adjacent methoxy oxygen, which increases electron density at the carbonyl carbon[2].

• Alpha-Proton Deshielding: The methine proton at C1 is located directly alpha to the ester carbonyl. The electron-withdrawing nature of the ester group removes electron density from the C1 environment, reducing diamagnetic shielding and shifting the resonance downfield to δ 3.12 ppm[2]. Its multiplet splitting pattern arises from complex diastereotopic couplings with the adjacent C2 and C5 methylene protons.

Quantitative NMR Shift Analysis

The following tables summarize the empirical ¹H and ¹³C NMR data for (S)-methyl 3-oxocyclopentanecarboxylate acquired in CDCl₃.

Table 1: ¹H NMR Spectroscopic Data (400 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment & Causality
-OCH₃	3.71	Singlet (s)	3H	Methoxy protons; heavily deshielded by the adjacent electronegative oxygen atom[2].
C1-H	3.12	Multiplet (m)	1H	Methine proton alpha to the ester carbonyl; shifted downfield via inductive withdrawal[2].
C2-H, C4-H	2.48	Triplet (t)*	3H	Methylene protons alpha to the ketone. (Note: Appears as a pseudo-triplet due to overlapping diastereotopic signals)[2].
C5-H, etc.	2.40 – 2.06	Multiplet (m)	4H	Remaining ring methylene protons; complex splitting due to ring constraint and lack of free rotation[2].

Table 2: ¹³C NMR Spectroscopic Data (100 MHz, CDCl₃)

Position	Chemical Shift (δ, ppm)	Carbon Type	Assignment & Causality
C3	206.8	Quaternary (C=O)	Ketone carbonyl; highly deshielded due to lack of resonance donation[2].
C1'	174.3	Quaternary (C=O)	Ester carbonyl; shielded relative to the ketone due to methoxy oxygen resonance[2].
-OCH₃	~52.1	Primary (CH₃)	Methoxy carbon; standard empirical shift for methyl esters.
C1	41.2	Tertiary (CH)	Alpha carbon to the ester group[2].
C2	40.8	Secondary (CH₂)	Alpha carbon situated between the ketone and ester[2].
C4	37.5	Secondary (CH₂)	Alpha carbon to the ketone[2].
C5	26.6	Secondary (CH₂)	Beta carbon; the most shielded position on the cyclopentane ring[2].

Standardized Experimental Protocol for NMR Acquisition

To ensure reproducibility and scientific integrity, the following protocol describes a self-validating system for the acquisition of high-resolution NMR data.

Phase 1: Sample Preparation

• Dissolution: Weigh exactly 15–20 mg of highly purified methyl 3-oxocyclopentanecarboxylate. Dissolve the analyte in 0.6 mL of deuterated chloroform (CDCl₃).

  • Causality: CDCl₃ is selected because its low polarity perfectly solvates the organic ester, while providing a deuterium lock signal essential for the spectrometer's field-frequency lock system[3].

• Referencing: Ensure the CDCl₃ contains 0.03% v/v tetramethylsilane (TMS).

  • Validation Check: The sample must be completely particulate-free. If cloudy, filter through a glass wool plug to prevent magnetic susceptibility artifacts.

Phase 2: Spectrometer Calibration & Shimming

• Locking: Insert the 5 mm NMR tube into a 400 MHz spectrometer (e.g., Varian Unity INOVA)[3]. Lock the spectrometer to the deuterium resonance of CDCl₃.

• Shimming: Execute gradient shimming (e.g., topshim) to optimize magnetic field homogeneity across the Z-axis.

  • Validation Check: A successful shim is validated by observing a full width at half maximum (FWHM) of ≤ 1.0 Hz for the TMS signal. If the peak exhibits an asymmetric "skirt" or broad base, Z1 and Z2 gradients must be manually re-optimized.

Phase 3: Pulse Sequence & Acquisition

• ¹H NMR (Proton): Execute a standard 1D proton sequence (zg30) utilizing a 30° flip angle. Set the relaxation delay (D1) to 1.5 seconds and acquire 16 scans.

  • Causality: A 30° flip angle is chosen over a 90° pulse to allow for faster longitudinal relaxation (T1) recovery, enabling rapid signal averaging without saturating the spins.

• ¹³C NMR (Carbon): Execute a proton-decoupled ¹³C sequence (zgpg30). Set the relaxation delay to 2.0 seconds and acquire 512–1024 scans.

  • Causality: The extended D1 delay (2 seconds) is critical to account for the longer T1 relaxation times of the quaternary carbonyl carbons (C1 and C3), preventing signal saturation and ensuring accurate detection of the δ 206.8 and δ 174.3 ppm peaks[2].

Phase 4: Processing & Validation

• Fourier Transform: Apply an exponential window function (LB = 0.3 Hz for ¹H; LB = 1.0 Hz for ¹³C) prior to the Fourier transform to optimize the signal-to-noise ratio.

• Referencing: Phase correct the spectrum manually. Reference the chemical shifts to the internal standard (CDCl₃: δ 7.26 ppm for ¹H, δ 77.16 ppm for ¹³C)[3].

  • Validation Check: Integrate the ¹H spectrum. The total integration must equal exactly 10 protons, with the sharp singlet at δ 3.71 ppm integrating strictly to 3H[2].

Analytical Workflow

The following diagram maps the logical relationship between chemical synthesis, sample preparation, and structural validation.

Fig 1: End-to-end workflow for the synthesis, preparation, and NMR validation of the target ester.

Sources

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An In-depth Technical Guide to the Stereochemistry and Tautomerization of 3-Oxocyclopentanecarboxylate Derivatives

Introduction

In the landscape of modern medicinal chemistry and organic synthesis, the 3-oxocyclopentanecarboxylate scaffold represents a class of exceptionally versatile chiral building blocks.[1][2] These molecules are integral to the synthesis of a wide array of biologically active compounds, including prostaglandin analogs, nucleoside derivatives, and various therapeutic agents targeting the central nervous system.[2][3] Their synthetic utility is derived from a rich chemical functionality: a ketone, a carboxylate (or its ester derivative), and a five-membered ring that can be stereochemically controlled and further functionalized.

However, harnessing the full potential of these derivatives requires a deep understanding of two fundamental, intertwined chemical principles: their stereochemistry and their tautomeric nature. The stereocenter at the carboxylate-bearing carbon (C1) necessitates precise control during synthesis to achieve the desired biological activity, as enantiomers often exhibit dramatically different pharmacological profiles. Concurrently, the β-keto ester moiety exists in a dynamic equilibrium between its keto and enol forms, a phenomenon known as tautomerization.[4][5][6] This equilibrium is not a mere chemical curiosity; it profoundly influences the molecule's reactivity, stability, and analytical signature.

This technical guide provides researchers, scientists, and drug development professionals with a comprehensive exploration of these core concepts. We will delve into the causality behind enantioselective synthetic strategies, demystify the factors governing the keto-enol equilibrium, and present field-proven analytical protocols for the characterization and control of these critical molecular features.

Part 1: The Stereochemical Landscape

The biological function of a chiral molecule is inextricably linked to its three-dimensional structure. For 3-oxocyclopentanecarboxylate derivatives, the primary stereocenter is typically located at the C1 position. The synthesis of enantiomerically pure forms of these compounds is a non-trivial challenge that has been addressed through several strategic approaches.

Enantioselective Synthesis and Resolution Strategies

Achieving enantiopurity is paramount. The choice of strategy often depends on scalability, cost, and the specific derivative required.

Classical Resolution via Diastereomeric Salt Formation: This traditional method involves reacting the racemic carboxylic acid with a chiral base to form diastereomeric salts, which can then be separated by fractional crystallization. For instance, racemic 3-oxocyclopentanecarboxylic acid has been resolved using (-)-brucine.[1]

• Causality and Limitations: The success of this method hinges on the differential solubility of the resulting diastereomeric salts. While effective, it can be inefficient, often requiring multiple, painstaking crystallization steps to achieve high enantiomeric excess (ee).[1]

Chiral Auxiliary-Mediated Separation: A more sophisticated approach involves the temporary introduction of a chiral auxiliary to create a diastereomeric mixture that is more easily separated. A highly effective method for 3-oxocyclopentanecarbonitriles (closely related derivatives) involves forming a diastereomeric ketal using a commercially available chiral diol, such as (1R,2R)- or (1S,2S)-1,2-diphenylethane-1,2-diol.[1]

• Expertise in Action: The diastereomeric ketals exhibit different physical properties, allowing for separation via crystallization. X-ray diffraction analysis has revealed that the difference in solubility between these diastereomers can be attributed to distinct hydrogen bonding networks in their crystal lattices.[1] This strategy is powerful because the auxiliary not only facilitates separation but also protects the ketone during subsequent synthetic steps. The chiral auxiliary can be removed later under acidic conditions to yield the enantiomerically pure ketone.[1]

Asymmetric Synthesis: The most elegant approach is the direct, enantioselective synthesis of the target molecule. This is often achieved through organocatalytic or metal-catalyzed reactions. For example, enantioselective Michael reactions or Dieckmann cyclizations can be employed to construct the chiral cyclopentane ring with high stereocontrol.[2][7]

Protocol: Diastereomeric Resolution of a 3-Oxocyclopentane Derivative

This protocol outlines a validated workflow for obtaining an enantiomerically pure 3-oxocyclopentane derivative through the formation and separation of diastereomeric ketals.

Objective: To separate a racemic mixture of a 3-oxocyclopentanecarbonitrile derivative.

Methodology:

• Ketal Formation:

  • To a solution of racemic 3-oxocyclopentanecarbonitrile in toluene, add 1.1 equivalents of (1R,2R)-1,2-diphenylethane-1,2-diol.

  • Add a catalytic amount of p-toluenesulfonic acid.

  • Heat the mixture to reflux with a Dean-Stark apparatus to remove water.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Upon completion, cool the reaction, wash with saturated NaHCO₃ solution, then brine. Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude diastereomeric ketal mixture.

• Fractional Crystallization:

  • Dissolve the crude diastereomeric mixture in a minimal amount of a suitable hot solvent system (e.g., toluene/chloroform).[1]

  • Allow the solution to cool slowly to room temperature, then further cool to 0-4 °C.

  • Collect the precipitated crystals by filtration. These crystals will be enriched in one diastereomer.

  • The diastereomeric excess (de) of the crystalline material can be determined by ¹H NMR or HPLC analysis.

  • Repeat the crystallization process with the mother liquor to isolate the other diastereomer, or with the crystalline solid to further enhance its diastereomeric purity.

• Deprotection (Ketal Hydrolysis):

  • Dissolve the diastereomerically pure ketal in a solvent mixture such as acetone/water.

  • Add a catalytic amount of a strong acid (e.g., HCl).

  • Stir the reaction at room temperature until TLC analysis indicates complete removal of the ketal.

  • Neutralize the acid and extract the product with an organic solvent (e.g., ethyl acetate).

  • Dry the organic layer, filter, and concentrate to yield the enantiomerically pure 3-oxocyclopentanecarbonitrile derivative.[1]

Caption: Experimental workflow for chiral resolution.

Stereochemical Characterization

Confirming the absolute and relative stereochemistry is a critical, self-validating step.

• Single-Crystal X-ray Diffraction (SXRD): This is the gold standard for unambiguous determination of molecular structure in the solid state. It provides precise information on bond lengths, angles, and absolute configuration, and was instrumental in understanding the separation of diastereomeric ketals.[1][8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While NMR does not typically distinguish between enantiomers without a chiral shift reagent, it is invaluable for determining the relative stereochemistry in diastereomers and for assessing diastereomeric excess (de).

• Optical Rotation: Measurement of a compound's ability to rotate plane-polarized light using a polarimeter confirms its chirality and can be used to determine enantiomeric excess when compared to a known standard.[9]

Part 2: The Dynamic World of Tautomerism

Beyond static stereochemistry, 3-oxocyclopentanecarboxylate derivatives exist in a dynamic equilibrium between two tautomeric forms: the keto form and the enol form.[10] This is a specific case of the broader phenomenon of keto-enol tautomerism.[4]

The Keto-Enol Equilibrium

For simple ketones like acetone, the equilibrium lies heavily on the side of the keto form. However, for β-keto esters, the enol form is significantly more stable and can even predominate.[6][11] This enhanced stability is due to two key factors:

• Conjugation: The carbon-carbon double bond of the enol form is conjugated with the carbonyl group of the ester, creating a more stable, delocalized π-system.[6][11]

• Intramolecular Hydrogen Bonding: A strong intramolecular hydrogen bond forms between the hydroxyl proton of the enol and the carbonyl oxygen of the ester, creating a highly stable, quasi-aromatic six-membered ring.[5][6][11]

Factors Influencing the Equilibrium

The position of the keto-enol equilibrium is highly sensitive to the molecular environment, a critical consideration for both reaction design and analytical characterization.

• Solvent: This is the most significant external factor.[5][6]

  • Non-polar, aprotic solvents (e.g., CCl₄, cyclohexane, CDCl₃) do not compete for hydrogen bonding and therefore stabilize the intramolecularly hydrogen-bonded enol tautomer. In these solvents, the enol form is often the major species.[5][12]

  • Polar, protic solvents (e.g., water, D₂O, methanol) are strong hydrogen bond donors and acceptors. They can disrupt the internal hydrogen bond of the enol by forming intermolecular hydrogen bonds with both the keto and enol forms, shifting the equilibrium toward the more polar keto tautomer.[5]

  • Polar, aprotic solvents (e.g., DMSO, acetone) can also influence the equilibrium, often stabilizing the enol form through dipole-dipole interactions and hydrogen bonding with the enolic proton.[12]

• Temperature: Changes in temperature can shift the equilibrium position, as with any chemical equilibrium.[6]

• Concentration: In some cases, intermolecular hydrogen bonding can become a factor at high concentrations, slightly altering the equilibrium.

Mechanism of Tautomerization

The interconversion between keto and enol forms does not happen spontaneously but is catalyzed by the presence of acid or base.[5][11]

Acid-Catalyzed Tautomerization: The process begins with the protonation of the carbonyl oxygen, making the α-proton more acidic. A weak base (like water or the solvent) then removes the α-proton to form the enol.

Caption: Base-catalyzed keto-enol interconversion.

Part 3: Analytical & Experimental Considerations

The dual nature of stereochemistry and tautomerism requires robust analytical methods for proper characterization. ¹H NMR spectroscopy is arguably the most powerful tool for investigating the keto-enol equilibrium. [6]

Protocol: Quantification of Keto-Enol Ratio by ¹H NMR

Objective: To determine the equilibrium constant (Keq = [enol]/[keto]) for a 3-oxocyclopentanecarboxylate derivative in a given solvent.

Methodology:

• Sample Preparation:

  • Accurately weigh ~10-20 mg of the 3-oxocyclopentanecarboxylate sample.

  • Dissolve the sample in ~0.6 mL of the desired deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean NMR tube.

  • Ensure the sample is fully dissolved. The use of an internal standard (e.g., TMS) is recommended for precise chemical shift referencing.

• Spectral Acquisition:

  • Acquire a standard ¹H NMR spectrum. Ensure a sufficient relaxation delay (d1) to allow for accurate integration of all proton signals.

  • The interconversion between tautomers is slow on the NMR timescale, meaning distinct signals for both the keto and enol forms will be visible. [6]

• Data Analysis and Interpretation:

  • Identify Key Signals:

    • Enol Form: Look for a sharp singlet in the δ 12-13 ppm region, corresponding to the intramolecularly hydrogen-bonded enolic proton (-OH). Also, identify the vinylic proton (=CH-) signal. [9] * Keto Form: Identify the signals for the α-protons (-CH₂- adjacent to the ketone and ester). These are typically complex multiplets. [12] * Integration:

    • Carefully integrate a well-resolved signal unique to the enol form (e.g., the vinylic proton, which integrates to 1H). Let this integral be I(enol).

    • Integrate a well-resolved signal unique to the keto form (e.g., the α-methine proton, which integrates to 1H). Let this integral be I(keto).

  • Calculation:

    • The molar ratio is directly proportional to the integral ratio.

    • Ratio = I(enol) / I(keto)

    • % Enol = [I(enol) / (I(enol) + I(keto))] * 100

    • % Keto = [I(keto) / (I(enol) + I(keto))] * 100

    • Keq = % Enol / % Keto

Tautomer	Characteristic Proton	Typical δ (CDCl₃)	Typical δ (DMSO-d₆)
Enol	Enolic -OH	~12.2 ppm (s)	~12.5 ppm (s, br)
Vinylic =CH-	~5.5 ppm (s)	~5.2 ppm (s)
Keto	α-CH (at C1)	~3.4 ppm (m)	~3.3 ppm (m)
α-CH₂ (at C2 & C4)	~2.3-2.8 ppm (m)	~2.2-2.7 ppm (m)
Table 1: Representative ¹H NMR chemical shifts for ethyl 3-oxocyclopentanecarboxylate tautomers. Actual values may vary based on substitution and specific structure.

Conclusion and Outlook

The 3-oxocyclopentanecarboxylate framework is a cornerstone of modern synthetic chemistry. A thorough, mechanistic understanding of its stereochemistry and tautomerism is not merely academic but is essential for practical success. Controlling the stereochemical outcome through rational synthetic design—be it resolution, chiral auxiliaries, or asymmetric catalysis—is fundamental to creating enantiopure active pharmaceutical ingredients. Simultaneously, recognizing and controlling the dynamic keto-enol equilibrium is critical for predicting reactivity, ensuring analytical accuracy, and optimizing reaction conditions. The insights and protocols detailed in this guide equip researchers to navigate the complexities of these molecules, enabling the efficient and precise development of the next generation of complex chemical entities and therapeutic agents.

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IR spectroscopy absorption bands for 3-oxocyclopentanecarboxylate

An In-Depth Technical Guide to the Infrared Spectroscopy of 3-Oxocyclopentanecarboxylate

Abstract

This technical guide provides a comprehensive analysis of the infrared (IR) absorption spectrum of 3-oxocyclopentanecarboxylate, a molecule of significant interest in synthetic chemistry and drug development. As a β-keto ester, its structure comprises two distinct carbonyl functionalities—a ketone integrated into a five-membered ring and an ester group. This guide elucidates the characteristic vibrational frequencies associated with these groups and explores the structural and electronic factors that govern their spectral positions, including ring strain and inductive effects. Furthermore, we delve into the spectral signature of keto-enol tautomerism, a key chemical feature of β-keto esters. A detailed, field-proven experimental protocol for sample analysis using Attenuated Total Reflectance Fourier-Transform Infrared (ATR-FTIR) spectroscopy is provided, designed to ensure data integrity and reproducibility for researchers and scientists.

Foundational Principles: IR Spectroscopy of Carbonyl Compounds

Infrared (IR) spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to transitions between vibrational energy levels.[1] The C=O double bond in carbonyl compounds is a powerful chromophore in IR spectroscopy. Due to the large difference in electronegativity between carbon and oxygen, the carbonyl bond possesses a significant dipole moment.[2] The stretching vibration of this bond causes a substantial change in the dipole moment, resulting in a characteristically strong and intense absorption band.[2]

The precise frequency of the C=O stretching absorption, typically found between 1650 and 1800 cm⁻¹, is highly sensitive to the molecular environment. Key factors influencing this frequency include:

• Inductive and Resonance Effects: Electron-withdrawing groups attached to the carbonyl carbon increase the bond strength and shift the absorption to a higher frequency (wavenumber).[3][4] Conversely, electron-donating groups or conjugation (resonance) delocalize the π-electrons of the carbonyl bond, weakening it and lowering the stretching frequency.[3][5]

• Ring Strain: For cyclic ketones, the C=O stretching frequency increases as the ring size decreases.[3] In smaller rings like cyclopentanone, angle strain forces more s-character into the C=O sigma bond, strengthening the double bond and increasing the absorption frequency compared to an acyclic or six-membered ring ketone.[3]

Molecular Structure and Key Vibrational Modes

3-Oxocyclopentanecarboxylate (we will consider the ethyl ester for specific examples) is a β-keto ester. Its structure presents a unique combination of functionalities whose vibrational modes can be precisely identified.

Caption: Molecular structure of ethyl 3-oxocyclopentanecarboxylate.

The primary vibrational modes of interest are:

• Ketone Carbonyl (C=O) Stretch

• Ester Carbonyl (C=O) Stretch

• Ester C-O Stretches

• Aliphatic C-H Stretches

Detailed Spectral Analysis

The IR spectrum of 3-oxocyclopentanecarboxylate is best understood by analyzing its distinct regions, each corresponding to specific functional groups.

The Carbonyl Stretching Region (1800-1700 cm⁻¹)

In its predominant keto form, the molecule exhibits two distinct and strong absorption bands in this region, a hallmark of β-keto esters.[5]

• Ketone C=O Stretch (~1750 cm⁻¹): A typical saturated, acyclic ketone absorbs near 1715 cm⁻¹.[6] However, for 3-oxocyclopentanecarboxylate, the ketone is part of a five-membered ring. The inherent angle strain in the cyclopentanone ring increases the energy required to stretch the C=O bond, shifting its absorption to a significantly higher wavenumber, typically around 1740-1755 cm⁻¹.[3][6][7]

• Ester C=O Stretch (~1735 cm⁻¹): The stretching frequency for a saturated aliphatic ester is typically observed around 1735-1750 cm⁻¹.[5][8] This value is higher than that of a ketone due to the inductive effect of the second, more electronegative oxygen atom in the ester group, which withdraws electron density from the carbonyl carbon and strengthens the C=O bond.[3][4]

The presence of this characteristic doublet is a primary diagnostic tool for identifying the β-keto ester moiety.

Functional Group	Vibrational Mode	Typical Wavenumber (cm⁻¹)	Causality for Frequency
Cyclic Ketone	C=O Stretch	~1750	Ring strain in the five-membered ring increases bond strength.[3]
Ester	C=O Stretch	~1735	Inductive electron withdrawal by the ester oxygen atom.[4]
Aliphatic C-H	C-H Stretch	2850 - 2980	Stretching of sp³ hybridized C-H bonds.[8]
Ester C-O	C-O Stretch	1300 - 1000	Two distinct, strong C-O single bond stretches.[5]

Keto-Enol Tautomerism and Its IR Signature

Like other β-dicarbonyl compounds, 3-oxocyclopentanecarboxylate can exist in equilibrium with its enol tautomer.[9] This equilibrium is crucial to its chemical reactivity. The enol form is stabilized by the formation of a conjugated π-system and a six-membered intramolecular hydrogen bond.[9][10]

Caption: Enol tautomer showing intramolecular hydrogen bonding.

While often a minor component, particularly in polar solvents, the enol form has a distinct IR signature:

• O-H Stretch: A very broad absorption band in the 3500-2800 cm⁻¹ region, resulting from the strong intramolecular hydrogen bond.

• C=C Stretch: A band of variable intensity appears around 1650 cm⁻¹, characteristic of the newly formed carbon-carbon double bond.[5]

• Conjugated C=O Stretch: Both conjugation and intramolecular hydrogen bonding significantly weaken the ester carbonyl bond, lowering its stretching frequency to approximately 1650 cm⁻¹.[5][9] This band often overlaps with the C=C stretch.

It is noteworthy that the degree of enolization for β-keto esters in five-membered rings is generally lower than in corresponding six-membered ring systems.[11][12] Therefore, the IR bands corresponding to the enol tautomer may be weak or not observed.

The Fingerprint Region (1500-600 cm⁻¹)

This region contains a wealth of complex vibrational information, including bending and stretching modes that are unique to the overall molecular structure.

• C-O Stretching Vibrations: Esters are characterized by two very strong and broad absorptions in the 1300-1000 cm⁻¹ range.[5] These correspond to the asymmetric and symmetric C-O-C stretching of the ester group. Finding at least one intense, broad band in this region is a strong confirmation of the ester functionality.[5]

• C-H Bending: Absorptions corresponding to the scissoring (~1465 cm⁻¹) and rocking (~1375 cm⁻¹) of the CH₂ groups in the ring and ethyl chain are present here.[13]

The C-H Stretching Region (3000-2850 cm⁻¹)

This region provides information about the C-H bonds. For 3-oxocyclopentanecarboxylate, multiple bands are expected just below 3000 cm⁻¹, typically in the 2980-2850 cm⁻¹ range. These arise from the symmetric and asymmetric stretching vibrations of the sp³-hybridized C-H bonds in the cyclopentane ring and the alkyl portion of the ester.[8]

Experimental Protocol: ATR-FTIR Analysis

Attenuated Total Reflectance (ATR) is the preferred sampling technique for a rapid, reproducible, and non-destructive analysis of liquid or solid samples like 3-oxocyclopentanecarboxylate, as it requires minimal to no sample preparation.[14][15]

Methodology

• Instrument Preparation: Ensure the FTIR spectrometer is purged with dry air or nitrogen to minimize atmospheric H₂O and CO₂ interference. Allow the instrument to stabilize.

• ATR Crystal Cleaning: Thoroughly clean the surface of the ATR crystal (e.g., diamond) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.[16]

• Background Spectrum Acquisition: With the clean, empty ATR crystal, acquire a background spectrum.[1] This is a critical self-validating step, as the instrument will automatically ratio the sample spectrum against this background to remove signals from the atmosphere and the instrument itself.

• Sample Application:

  • For liquid samples: Place a single drop of the neat liquid onto the center of the ATR crystal.[17]

  • For solid samples: Place a small amount of the solid powder onto the crystal and apply firm, even pressure using the integrated pressure clamp to ensure good contact between the sample and the crystal surface.[1][15]

• Sample Spectrum Acquisition: Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to achieve a high signal-to-noise ratio.[9]

• Data Processing: The resulting spectrum is typically displayed in units of transmittance or absorbance versus wavenumber (cm⁻¹). Apply an ATR correction if comparing the spectrum to a traditional transmission spectrum, as the penetration depth of the IR beam is wavelength-dependent.[14]

• Post-Analysis Cleanup: Clean the ATR crystal thoroughly with a suitable solvent to remove all traces of the sample.[16]

Caption: Experimental workflow for ATR-FTIR analysis.

Summary and Conclusion

The infrared spectrum of 3-oxocyclopentanecarboxylate provides a distinct fingerprint for its structural confirmation. The most salient features are the two strong carbonyl absorption bands: the ketone C=O stretch elevated to ~1750 cm⁻¹ by ring strain, and the ester C=O stretch at ~1735 cm⁻¹ due to inductive effects. These are complemented by strong C-O stretching bands in the fingerprint region and aliphatic C-H stretches below 3000 cm⁻¹. The potential presence of a low concentration of the enol tautomer can be identified by weak, broad absorptions for O-H stretching and new bands near 1650 cm⁻¹ for C=C and conjugated C=O vibrations. By following the robust ATR-FTIR protocol outlined, researchers can reliably obtain high-quality spectra for the unambiguous characterization of this important class of molecules.

References

• Infrared Spectroscopy. (n.d.). University of Colorado Boulder, Department of Chemistry.
• JoVE. (2024, December 5). Video: IR Frequency Region: Alkene and Carbonyl Stretching.
• JASCO Inc. (n.d.). Sampling Techniques for FTIR Spectroscopy.
• University of California, Davis. (n.d.). CHARACTERISTIC INFRARED ABSORPTION BANDS OF FUNCTIONAL GROUPS.
• SlideShare. (n.d.).
• Polymer Chemistry Characterization Lab. (n.d.).
• BenchChem. (2025). An In-depth Technical Guide to the FT-IR and Mass Spectrometry Analysis of Cyclopentanone Oxime.
• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions.
• DAV University. (n.d.). Factors affecting vibrational frequencies and IR Spectroscopy of Hydrocarbons.
• National Center for Biotechnology Information. (n.d.).
• ResearchGate. (n.d.).
• BenchChem. (2025). Application Notes and Protocols for the Spectroscopic Analysis of β-Keto Esters.
• Drawell. (2024, May 31). Sample Preparation for FTIR Analysis - Sample Types and Prepare Methods.
• Maricopa Open Digital Press. (n.d.).
• International Journal of Chemical and Pharmaceutical Sciences. (2014). Synthesis and characterization of some conjugated β-ketoesters and their Cu(II) complexes.
• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups.
• Gammadata. (n.d.).
• University of Michigan. (n.d.). IR Chart.
• Agilent. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques.
• NIST. (n.d.). Cyclopentanecarboxylic acid, 3-oxo-. NIST Chemistry WebBook.
• ChemicalBook. (n.d.). Cyclopentanone(120-92-3)IR1.
• Canadian Journal of Chemistry. (1971).
• The Journal of Chemical Physics. (1971). Far-Infrared Spectra of Ring Compounds. IX.
• Rzepa, H. (2013, February 28). Why is the carbonyl IR stretch in an ester higher than in a ketone? Henry Rzepa's Blog.
• Stoltz, B. M., et al. (n.d.).
• National Center for Biotechnology Information. (n.d.).
• ResearchGate. (n.d.). Quantum-Chemical Investigation of Keto-enol-enethiol Tautomerism in 3-oxo-3-R 1 NR 2 -propanethioamides.
• Master Organic Chemistry. (2022, June 21). Keto-Enol Tautomerism: Key Points.
• Sigma-Aldrich. (n.d.).
• MDPI. (2023, September 22). Design of β-Keto Esters with Antibacterial Activity: Synthesis, In Vitro Evaluation, and Theoretical Assessment of Their Reactivity and Quorum-Sensing Inhibition Capacity.
• AChemBlock. (2026, March 18).
• ChemicalBook. (n.d.).
• Journal of the American Chemical Society. (1952, August 4). The Infrared Absorption Spectra of Cyclic β-Ketoesters.
• Molecules. (2020, November 20). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties.
• SciSpace. (n.d.). Part 7. NMR and IR Investigations of Hydrogen Bonding and Tautomerism in Cyclopentane Enols.

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Protocols & Analytical Methods

Application Note: Asymmetric Synthesis of Methyl 3-oxocyclopentanecarboxylate via Organocatalytic Transfer Hydrogenation

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

The enantioselective synthesis of chiral cyclic γ-oxoesters, such as methyl 3-oxocyclopentanecarboxylate, is of paramount importance in medicinal chemistry. This structural motif serves as a rigid, bifunctional cyclic core frequently embedded in active pharmaceutical ingredients (APIs) and natural products like the antitumor agent Sarkomycin[1].

Historically, the asymmetric reduction of such conjugated enones relied heavily on chiral transition-metal catalysts and pressurized hydrogen gas. However, the advent of[2] has provided a robust, metal-free alternative. By utilizing a chiral imidazolidinone catalyst and a Hantzsch ester as a biomimetic hydride source, this protocol achieves high enantioselectivity under mild, aerobic conditions[3].

Causality Behind Experimental Choices

• Iminium Activation (LUMO Lowering): The secondary amine catalyst condenses with the ketone moiety of methyl 3-oxocyclopent-1-enecarboxylate to form a highly electrophilic iminium ion. This condensation selectively lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the substrate, activating it toward nucleophilic hydride attack[4].

• Stereofacial Shielding: The (2S,5S)-5-benzyl-2-tert-butyl-3-methylimidazolidin-4-one catalyst features bulky tert-butyl and benzyl groups that effectively block one face of the intermediate iminium ion. The incoming hydride is forced to approach from the unhindered Si-face, dictating the absolute configuration of the resulting stereocenter[3].

• Biomimetic Hydride Source: Ethyl Hantzsch ester is selected because it acts as an NADH analogue. It is a mild, non-metallic hydride donor perfectly tuned to reduce the activated iminium ion without over-reducing the unactivated ketone product[2].

• Solvent and Temperature: Chloroform (CHCl₃) stabilizes the polar transition state during hydride transfer. Conducting the reaction at 0 °C suppresses the uncatalyzed background reaction and increases the rigidity of the stereocontrolling transition state, maximizing the enantiomeric excess (ee)[4].

Figure 1: Organocatalytic transfer hydrogenation cycle via iminium activation.

Quantitative Optimization Data

The protocol parameters have been rigorously optimized to ensure a self-validating and high-yielding system. The table below summarizes the impact of varying reaction conditions on the reduction of α,β-unsaturated cyclic ketones.

Table 1: Optimization of Reaction Parameters for Asymmetric Hydride Reduction

Entry	Catalyst System	Hydride Donor	Solvent	Temp (°C)	Yield (%)	ee (%)
1	L-Proline	Ethyl Hantzsch Ester	CHCl₃	23	<10	<5
2	Imidazolidinone·TFA	NADH	CHCl₃	-30	N/A	N/A
3	Imidazolidinone·TCA	N-Benzylnicotinamide	CHCl₃	-30	65	88
4	Imidazolidinone·TCA	Ethyl Hantzsch Ester	CHCl₃	0	76	90

Data synthesized from foundational organocatalytic hydride reduction studies[2],[3],[4]. Entry 4 represents the optimal conditions utilized in the protocol below.

Step-by-Step Experimental Protocol

Reagents Required

• Substrate: Methyl 3-oxocyclopent-1-enecarboxylate (140 mg, 1.0 mmol)

• Catalyst: (2S,5S)-5-benzyl-2-tert-butyl-3-methylimidazolidin-4-one (20 mol%, 0.2 mmol)

• Co-catalyst: Trichloroacetic acid (TCA) (20 mol%, 0.2 mmol)

• Hydride Donor: Ethyl Hantzsch ester (diethyl 2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate) (1.2 equiv, 1.2 mmol)

• Solvent: Anhydrous Chloroform (CHCl₃) (2.0 mL)

Procedure

• Catalyst Activation: To an oven-dried 10 mL round-bottom flask equipped with a magnetic stir bar, add the chiral imidazolidinone catalyst (0.2 mmol) and trichloroacetic acid (0.2 mmol).

• Solvent Addition: Suspend the catalyst mixture in 2.0 mL of anhydrous CHCl₃. Stir at room temperature for 5 minutes to ensure complete formation of the active iminium-salt catalyst.

• Temperature Equilibration: Transfer the flask to an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.

• Substrate Introduction: Add methyl 3-oxocyclopent-1-enecarboxylate (140 mg, 1.0 mmol) dropwise to the stirring catalyst solution.

• Asymmetric Reduction: Slowly add the solid Ethyl Hantzsch ester (1.2 mmol) to the reaction mixture in one portion. Seal the flask under an argon atmosphere to prevent moisture intrusion, though the reaction is highly tolerant to ambient air.

• Incubation: Maintain the reaction at 0 °C with continuous stirring for 24 hours[4].

• Workup & Purification: Quench the reaction by diluting with diethyl ether (5 mL) and passing the crude mixture directly through a short pad of silica gel to remove the oxidized pyridine byproduct. Concentrate the filtrate under reduced pressure.

• Isolation: Purify the crude oil via flash column chromatography on silica gel using an isocratic eluent of 40% Et₂O in pentane to afford (R)-methyl 3-oxocyclopentanecarboxylate as a colorless oil[4].

Figure 2: Step-by-step experimental workflow for the asymmetric hydride reduction.

Analytical Validation & Self-Correction

To maintain a self-validating system, the protocol requires strict analytical checkpoints:

• Reaction Monitoring (TLC): The starting material (methyl 3-oxocyclopent-1-enecarboxylate) is highly UV-active due to its extended conjugation. The product, lacking the α,β-unsaturation, is UV-inactive. Use a KMnO₄ or phosphomolybdic acid (PMA) stain to visualize the formation of the product spot and confirm the complete consumption of the starting material.

• Enantiomeric Excess (ee) Determination: The stereochemical outcome must be validated using chiral Gas Chromatography (GC). Using a chiral stationary phase (e.g., Bodman Γ-TA or CP-Sil 8CB column), the (R)- and (S)-enantiomers will resolve into distinct peaks. The expected outcome under these conditions is a 90% ee favoring the (R)-enantiomer[4].

• Troubleshooting: If the ee is lower than 88%, verify the integrity of the TCA co-catalyst (which is hygroscopic) and ensure the reaction temperature did not exceed 0 °C during the exothermic addition of the Hantzsch ester.

References

• Ouellet, S. G., Tuttle, J. B., & MacMillan, D. W. C. (2005). Enantioselective Organocatalytic Hydride Reduction. Journal of the American Chemical Society, 127(1), 32-33. URL:[Link]

• Tuttle, J. B., Ouellet, S. G., & MacMillan, D. W. C. (2006). Organocatalytic Transfer Hydrogenation of Cyclic Enones. Journal of the American Chemical Society, 128(42), 12662-12663. URL:[Link]

• MacMillan, D. W. C., Ouellet, S. G., & Tuttle, J. B. (2008). Hydride reduction of α,β-unsaturated carbonyl compounds using chiral organic catalysts. U.S. Patent No. 7,323,604. Washington, DC: U.S. Patent and Trademark Office.

• Kim, S., et al. (2010). A Simple and Convenient Synthesis of (+/-)-Methylcyclopentanone-3-carboxylate; an Important Precursor of Antitumor Drug Sarkomycin. Bulletin of the Korean Chemical Society, 31(6), 1732. URL: [Link]

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• 4. US7323604B2 - Hydride reduction of α,β-unsaturated carbonyl compounds using chiral organic catalysts - Google Patents [patents.google.com]

Application Note: Catalytic Hydrogenation of 3-Oxocyclopentanecarboxylates

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide field-proven, scalable protocols for the chemoselective, diastereoselective, and enantioselective reduction of 3-oxocyclopentanecarboxylates to 3-hydroxycyclopentanecarboxylates.

Introduction & Mechanistic Rationale

3-Oxocyclopentanecarboxylates (such as methyl or ethyl 3-oxocyclopentanecarboxylate) are highly versatile cyclic scaffolds utilized in the synthesis of complex terpenoids, prostaglandins, and active pharmaceutical ingredients (APIs). The core synthetic challenge when processing these molecules is the chemoselective reduction of the C3 ketone in the presence of the ester moiety, coupled with precise stereochemical control over the resulting secondary alcohol.

Depending on the target API, researchers either require a diastereoselective approach (to yield a specific cis/trans racemic mixture) or a highly enantioselective approach (to isolate a single chiral stereoisomer). The choice of catalyst dictates the mechanistic pathway and the ultimate stereochemical outcome.

Heterogeneous Diastereoselective Hydrogenation

For the synthesis of racemic cis-3-hydroxycyclopentanecarboxylates, heterogeneous catalysis using Platinum Dioxide (PtO₂, Adams' Catalyst) or Ruthenium on Carbon (Ru/C) is the industry standard[1].

• Causality of Stereocontrol: Heterogeneous hydrogenation typically proceeds via the syn-addition of hydrogen from the metal surface. When 3-oxocyclopentanecarboxylate adsorbs onto the Pt or Ru nanoparticle, the steric bulk of the C1 carboxylate group forces the cyclopentane ring to coordinate from the opposite, less-hindered face. This substrate-directed "haptophilicity" ensures that the hydride is delivered syn to the proton, yielding predominantly the cis-diastereomer[2].

Homogeneous Enantioselective Hydrogenation

When absolute enantiocontrol is required, homogeneous asymmetric hydrogenation using Noyori-type Ruthenium complexes (e.g., RuCl₂[(R)-BINAP][(R,R)-DPEN]) is deployed.

• Causality of Stereocontrol: Unlike heterogeneous systems, this reaction proceeds via an "outer-sphere" mechanism. A strong base (such as t-BuOK) is required to eliminate HCl from the 18-electron pre-catalyst, generating an active 16-electron Ru-amide species. This species splits H₂ to form a Ru-hydride. The ketone is reduced via a six-membered pericyclic transition state where the metal hydride and the amine proton are transferred simultaneously to the carbonyl carbon and oxygen. Because the ketone never directly coordinates to the metal center, the chiral ligand environment strictly dictates the facial selectivity of the hydride transfer, resulting in exceptional enantiomeric excess (ee)[3].

Mechanistic Pathway Visualization

Mechanistic pathway of Noyori outer-sphere asymmetric ketone hydrogenation.

Quantitative Data: Catalyst & Condition Comparison

The following table summarizes the expected quantitative outcomes based on the chosen catalytic system.

Catalyst System	H₂ Pressure	Solvent	Temp (°C)	Chemoselectivity	Predominant Product	Yield	Stereoselectivity
PtO₂ (Adams' Catalyst)	1 - 5 atm	MeOH / EtOAc	20 - 25	Ketone only	Racemic cis-alcohol	>90%	>85:15 (cis:trans)
Ru/C (5 wt%)	10 - 20 atm	H₂O / MeOH	50 - 80	Ketone only	Racemic cis-alcohol	~85%	~80:20 (cis:trans)
RuCl₂[(R)-BINAP][(R,R)-DPEN]	10 - 50 atm	i-PrOH	25 - 50	Ketone only	(1S,3R)-alcohol	>95%	>98% ee

Experimental Protocols

Protocol A: Diastereoselective Heterogeneous Hydrogenation (PtO₂)

This self-validating protocol is designed to maximize the cis-diastereomer yield while preventing over-reduction.

Reagents:

• Methyl 3-oxocyclopentanecarboxylate (10.0 mmol, 1.42 g)

• Platinum dioxide (PtO₂) (0.05 mmol, 11.3 mg, 0.5 mol%)

• Anhydrous Methanol (20 mL)

Step-by-Step Methodology:

• Reaction Setup: In a rigorously clean, oven-dried 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the substrate in 20 mL of anhydrous methanol.

• Catalyst Addition: Safety Warning: PtO₂ can be pyrophoric in the presence of methanol vapors and hydrogen. Flush the flask with inert Nitrogen (N₂) gas for 5 minutes. Carefully add the PtO₂ powder against the positive N₂ flow.

• Purging & Pressurization: Seal the flask with a rubber septum. Evacuate the flask using a vacuum manifold and backfill with H₂ gas via a balloon. Repeat this purge cycle three times to ensure a pure H₂ atmosphere.

• Hydrogenation: Stir the reaction vigorously (800 rpm) at 25 °C. Monitor the reaction via TLC (Hexanes:EtOAc 7:3, stain with p-anisaldehyde). The reaction is typically complete within 4 to 8 hours when H₂ uptake ceases.

• Quench & Filtration: Once the starting material is consumed, purge the flask with N₂ for 10 minutes to remove residual H₂. Filter the black suspension through a tightly packed pad of Celite to remove the Pt catalyst. Wash the Celite pad with an additional 15 mL of methanol.

• Isolation: Concentrate the filtrate in vacuo (30 °C, 50 mbar) to afford the crude product. Analyze via ¹H-NMR to confirm the cis:trans diastereomeric ratio (dr).

Protocol B: Enantioselective Homogeneous Hydrogenation (Noyori System)

This protocol utilizes dynamic outer-sphere transfer to achieve >98% ee.

Reagents:

• Methyl 3-oxocyclopentanecarboxylate (10.0 mmol, 1.42 g)

• RuCl₂[(R)-BINAP][(R,R)-DPEN] (0.01 mmol, 0.1 mol%)

• Potassium tert-butoxide (t-BuOK) (0.05 mmol, 0.5 mol%, 1.0 M in t-BuOH)

• Degassed anhydrous 2-Propanol (20 mL)

Step-by-Step Methodology:

• Glovebox Setup: To prevent catalyst deactivation by moisture or oxygen, perform the setup inside an argon-filled glovebox.

• Activation: Charge a stainless-steel autoclave with the Ru pre-catalyst and the substrate. Add 20 mL of degassed 2-propanol. Inject the t-BuOK solution to activate the catalyst (the solution will change color, indicating the formation of the active Ru-amide species).

• Pressurization: Seal the autoclave, remove it from the glovebox, and connect it to a high-pressure H₂ line. Purge the vessel with H₂ (5 atm) three times. Pressurize the autoclave to 30 atm of H₂.

• Reaction: Stir the mixture at 30 °C for 12 hours.

• Workup: Carefully vent the H₂ gas in a fume hood. Quench the reaction by adding 2 mL of saturated aqueous NH₄Cl to neutralize the base and deactivate the catalyst.

• Purification: Evaporate the 2-propanol in vacuo. Dilute the residue with Ethyl Acetate (30 mL), wash with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography to yield the highly enantioenriched 3-hydroxycyclopentanecarboxylate.

Experimental Workflow Visualization

Standardized experimental workflow for the catalytic hydrogenation of cyclic keto-esters.

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Application Note: Advanced Methodologies for the Synthesis of Bicyclic Frameworks from 3-Oxocyclopentanecarboxylate

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Strategic Overview & Rationale

In the realm of complex natural product synthesis and medicinal chemistry, 3-oxocyclopentanecarboxylate serves as a highly privileged, bifunctional building block[1]. Its orthogonal functional groups—a reactive cyclic ketone and an ester moiety—enable divergent synthetic trajectories for constructing sterically demanding architectures.

This technical guide details two field-proven, state-of-the-art methodologies for converting 3-oxocyclopentanecarboxylate derivatives into highly functionalized bicyclic frameworks:

• Radical-Mediated Reductive Coupling : Utilizing Samarium(II) iodide (SmI 2​ ) to forge fused bicyclo[3.3.0]octane systems via an intramolecular ketyl-nitrile coupling[2].

• Transition-Metal-Catalyzed Annulation : Employing Rhodium-catalyzed [3+2+1] cycloaddition to construct bridged 5/6 bicyclic skeletons, specifically targeting clovane-type scaffolds[3].

Pathway A: SmI 2​ -Promoted Intramolecular Ketyl-Nitrile Reductive Coupling

Mechanistic Insight & Causality

is a powerful single-electron transfer (SET) reagent characterized by its exceptional chemoselectivity. When a tethered keto-nitrile (derived from 3-oxocyclopentanecarboxylate) is treated with SmI 2​ , the ketone is selectively reduced to a ketyl radical anion[4]. This intermediate undergoes a rapid, entropically favored intramolecular cyclization (typically 5-exo or 6-exo) onto the unactivated pendant nitrile group.

Causality of Reagent Choice: The use of SmI 2​ prevents the overreduction of the resulting iminyl radical, a common pitfall with stronger reductants. Furthermore, the addition of catalytic NiI 2​ acts as an electron transfer mediator, significantly enhancing the reducing power of the SmI 2​ system and accelerating the coupling process[5].

Protocol: Synthesis of Ethyl cis-5-Hydroxy-4-oxobicyclo[3.3.0]octanecarboxylate

This protocol is a self-validating system; the deep blue-green color of the active SmI 2​ complex acts as an internal visual indicator for reagent viability and reaction completion.

• Preparation of SmI 2​ : In a flame-dried Schlenk flask under a strict argon atmosphere, add Samarium metal powder (4.92 mmol) and Iodine (4.43 mmol). Suspend the mixture in 45 mL of anhydrous, deoxygenated tetrahydrofuran (THF). Stir vigorously at room temperature for 2 hours. A deep blue solution will form, indicating the successful generation of SmI 2​ [2].

• Catalyst Activation : Add catalytic NiI 2​ (0.044 mmol) to the freshly generated SmI 2​ solution. The solution will immediately transition to a deep blue-green color, confirming the formation of the highly active Sm/Ni complex.

• Reductive Coupling : Dissolve the keto-nitrile substrate (1.05 mmol)—previously synthesized from ethyl 3-oxocyclopentanecarboxylate—in dry THF to form a 0.05 M solution. Add this solution dropwise to the SmI 2​ /NiI 2​ mixture to maintain a low localized concentration of the substrate, thereby preventing intermolecular side reactions.

• Monitoring & Isolation : Stir the reaction at room temperature for 2 hours. The reaction is complete when TLC indicates full consumption of the starting material, which often coincides with the solution color shifting from blue-green to a pale yellow. Quench the reaction with saturated aqueous NaHCO 3​ , extract with ethyl acetate, dry over MgSO 4​ , and purify via flash chromatography to isolate the fused bicyclic α-hydroxy ketone[2].

Caption: SmI2-mediated intramolecular ketyl-nitrile reductive coupling mechanism.

Pathway B: Rhodium-Catalyzed [3+2+1] Cycloaddition

Mechanistic Insight & Causality

The construction of bridged bicyclic systems featuring quaternary bridgehead carbons is notoriously difficult due to extreme steric congestion. To overcome this, methyl 2,2-dimethyl-3-oxocyclopentanecarboxylate can be elaborated into a 1-yne-vinylcyclopropane substrate.

Causality of Reagent Choice: Utilizing a triggers a formal [3+2+1] cycloaddition[3]. The Rh(I) center oxidatively inserts into the vinylcyclopropane ring, coordinates the tethered alkyne, and facilitates CO migratory insertion. This cascade efficiently builds a 5/6 bicyclic skeleton with a bridgehead vinyl group, serving as the core scaffold for clovane-type natural products[3].

Protocol: Synthesis of the 5/6 Bridged Clovane Skeleton

• Substrate Preparation : Convert methyl 2,2-dimethyl-3-oxocyclopentanecarboxylate into the corresponding 1-yne-vinylcyclopropane via a sequence of Pd-catalyzed allylboration and functional group interconversions[3],[1].

• Catalyst Loading : In an oven-dried Schlenk tube, dissolve the 1-yne-vinylcyclopropane substrate (0.2 mmol) in anhydrous toluene to achieve a 0.1 M concentration. Add the rhodium catalyst,[Rh(CO) 2​ Cl] 2​ (5 mol%).

• Cycloaddition via CO Insertion : Evacuate and backfill the reaction vessel with Carbon Monoxide (CO) gas three times using a standard balloon setup. Heat the mixture to 80 °C under a continuous CO atmosphere (1 atm). Note: The CO atmosphere is critical as it acts both as a stabilizing ligand for the Rh-metallacycle and as the 1-carbon synthon for the bridged ketone.

• Monitoring & Isolation : Monitor the reaction via TLC or GC-MS. Upon full consumption of the starting material (typically 12–16 hours), cool the vessel to room temperature. Concentrate the mixture under reduced pressure and purify via silica gel chromatography to yield the 5/6 bicyclic skeleton[3].

Caption: Rhodium-catalyzed [3+2+1] cycloaddition workflow for clovane scaffolds.

Quantitative Data Summary

The following table summarizes the key metrics, conditions, and structural outputs of the two methodologies discussed:

Methodology	Substrate Type	Catalyst / Reagent	Key Intermediate	Structural Framework	Typical Yield
Reductive Coupling	Keto-Nitrile	SmI 2​ / NiI 2​ (cat.)	Ketyl Radical Anion	Fused Bicyclo[3.3.0]octane	60–85%
[3+2+1] Cycloaddition	1-Yne-Vinylcyclopropane	[Rh(CO) 2​ Cl] 2​ / CO	Rh-Metallacycle	Bridged 5/6 Clovane Scaffold	50–75%

References

• Yu, X., et al. (2022). Total Synthesis of Clovan-2,9-dione via [3 + 2 + 1] Cycloaddition and Hydroformylation/Aldol Reaction. Organic Letters, 24(32), 5955-5959.[Link]

• Molander, G. A., & Wolfe, C. N. (1998). Intramolecular Ketone−Nitrile Reductive Coupling Reactions Promoted by Samarium(II) Iodide. The Journal of Organic Chemistry, 63(24), 9031–9036.[Link]

• Schultz, A. G., & Dittami, J. P. (1983). Intramolecular alkylation route to the bicyclo[3.3.1]nonane ring system. A total synthesis of dl-clovene. The Journal of Organic Chemistry, 48(13), 2318–2321.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Unwanted Decarboxylation of Cyclopentyl Keto-Esters

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals facing unexpected thermal degradation and CO2​ evolution when working with cyclopentyl keto-esters. This guide provides a mechanistic deep-dive and field-proven protocols to prevent the unwanted decarboxylation of 3-oxocyclopentanecarboxylate during heating, distillation, and reaction workups.

Part 1: Diagnostic Overview & Mechanistic Causality

Before adjusting your heating mantles or modifying your distillation setup, we must address the fundamental structural chemistry of your substrate. 3-Oxocyclopentanecarboxylate is a γ -keto ester (or acid, if hydrolyzed)[1].

Unlike β -keto acids (such as the regioisomer 2-oxocyclopentanecarboxylate), which undergo facile thermal decarboxylation via a low-energy, 6-membered cyclic transition state[2], γ -keto systems are structurally precluded from this concerted pathway. Therefore, if you are observing rapid decarboxylation below 120 °C, the causality almost always points to one of three issues:

• Isomeric Contamination: Your material contains the 2-oxo isomer (a β -keto ester) as a synthetic byproduct from unselective cyclization (e.g., Dieckmann condensation).

• Krapcho-Type Conditions: Heating the ester form in polar aprotic solvents (e.g., DMF, DMSO) in the presence of residual nucleophilic halide salts (e.g., LiCl, NaCl) induces a Krapcho decarboxylation.

• Harsh Acidic/Thermal Stress: Prolonged heating of the free acid form under strong aqueous acidic conditions (pH < 1) forces non-concerted, radical, or cationic degradation pathways.

Diagram 1: Divergent thermal stability and degradation pathways of β-keto vs γ-keto isomers.

Part 2: Frequently Asked Questions (FAQs)

Q1: My GC-MS and distillation pot show massive CO2​ evolution at 90 °C. Is my 3-oxocyclopentanecarboxylate inherently unstable? A: No. Pure 3-oxocyclopentanecarboxylic acid is a crystalline solid with a melting point of 59-62 °C and is generally stable to moderate heating. The rapid evolution of CO2​ at 90 °C is a classic hallmark of β -keto acid decarboxylation. You likely have 2-oxocyclopentanecarboxylate contamination. You must purify the intermediate via column chromatography to remove the β -keto impurity before applying thermal processing.

Q2: I need to hydrolyze the methyl ester to the free acid and then dry it. How do I avoid degradation? A: Avoid using strong mineral acids (like HCl or H2​SO4​ ) and high heat during the reaction quench. Acid-catalyzed enolization at elevated temperatures can lead to retro-aldol-like degradation. Use the mild, self-validating LiOH protocol detailed in Part 4, and extract at a strictly controlled pH of 3.5 to 4.0 using a buffered system.

Q3: Can I distill the ester form safely? A: Yes, but you must avoid nucleophilic salts. If your crude mixture contains residual halide salts from a previous step, heating the ester above 140 °C will trigger a Krapcho decarboxylation. Always perform a thorough aqueous wash to remove salts, and use high-vacuum short-path distillation (e.g., <0.1 Torr) to keep the pot temperature well below 100 °C.

Diagram 2: Step-by-step troubleshooting workflow for unwanted CO2 evolution during heating.

Part 3: Analytical Differentiation

To troubleshoot effectively, you must verify the isomeric purity of your starting material. Use the following quantitative markers to rule out β -keto contamination.

Property / Analytical Marker	3-Oxocyclopentanecarboxylate ( γ -Keto)	2-Oxocyclopentanecarboxylate ( β -Keto)
Structural Classification	γ -Keto ester/acid	β -Keto ester/acid
Thermal Stability (Acid form)	Stable up to ~140-150 °C	Decarboxylates rapidly at 70-100 °C[2]
Susceptibility to Krapcho	Low (Requires extreme conditions)	High (Standard Krapcho substrate)
1 H-NMR (Ester α -proton)	~2.8 - 3.1 ppm (multiplet)	~3.3 - 3.5 ppm (often a distinct triplet/dd)
Ferric Chloride Test	Negative (No stable enol)	Positive (Deep color due to stable enol)

Part 4: Experimental Protocols

Protocol: Mild Hydrolysis and Thermal-Safe Isolation of 3-Oxocyclopentanecarboxylic Acid

This protocol is designed as a self-validating system: if the temperature and pH are maintained within the specified windows, decarboxylation and degradation are kinetically suppressed.

• Saponification: Dissolve methyl 3-oxocyclopentanecarboxylate (1.0 eq) in a 3:1 mixture of THF:H2​O to achieve a 0.2 M concentration.

• Base Addition: Cool the mixture to 0 °C in an ice bath. Add LiOH⋅H2​O (1.5 eq) portion-wise.

  • Causality: LiOH provides gentle saponification without the harsh exotherms associated with NaOH / KOH , preventing localized heating that triggers degradation.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to ambient temperature (20 °C) until TLC indicates complete consumption of the ester.

• Quench and Acidification: Cool the reaction back to 0 °C. Carefully acidify using 1 M NaHSO4​ (Sodium bisulfate) instead of HCl . Adjust the pH to exactly 3.5 using a calibrated pH meter.

  • Causality: NaHSO4​ is a mild acid that prevents the pH from dropping into the highly acidic regime (pH < 1) where acid-catalyzed degradation accelerates.

• Extraction: Extract the aqueous layer with Ethyl Acetate ( 3×20 mL). Wash the combined organic layers with brine to remove any residual salts.

  • Causality: Removing salts is crucial for preventing salt-catalyzed Krapcho-like degradation during the drying phase.

• Concentration: Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Critical Step: Keep the rotary evaporator water bath strictly below 35 °C.

• Storage: Store the resulting solid at 0-8 °C under an inert argon atmosphere.

References

• A Comparative Guide to the Reactivity of 2-Oxocyclopentanecarboxylic Acid vs 3-Oxocyclopentanecarboxylic Acid. Benchchem. 2

• 3-Oxocyclopentanecarboxylic acid | C6H8O3 | CID 227798. PubChem - NIH. 1

• 3-Oxo-1-cyclopentanecarboxylic acid 97 98-78-2. Sigma-Aldrich.

Sources

• 1. 3-Oxocyclopentanecarboxylic acid | C6H8O3 | CID 227798 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

overcoming steric hindrance in 3-oxocyclopentanecarboxylate functionalization

Welcome to the technical support center for the functionalization of 3-oxocyclopentanecarboxylates. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this versatile scaffold. Here, we address common challenges, provide in-depth troubleshooting guides, and answer frequently asked questions to help you overcome steric hindrance and achieve your desired synthetic outcomes.

Introduction: The Challenge of the Cyclopentane Core

The 3-oxocyclopentanecarboxylate framework is a valuable building block in organic synthesis, appearing in a multitude of natural products and pharmacologically active molecules. However, its functionalization is often plagued by challenges related to steric hindrance and regioselectivity. The compact, five-membered ring and the presence of a carbonyl group and a carboxylate substituent create a sterically congested environment that can impede reactions and lead to undesired side products. This guide provides practical solutions to these common issues.

Frequently Asked Questions (FAQs)

Q1: I am getting a mixture of regioisomers during the alkylation of my 3-oxocyclopentanecarboxylate. How can I control the regioselectivity?

A1: The regioselectivity of enolate formation is a critical factor in the alkylation of unsymmetrical ketones like 3-oxocyclopentanecarboxylate. You can favor either the kinetic or thermodynamic enolate by carefully selecting your reaction conditions.[1][2]

• Kinetic Enolate (less substituted): This enolate is formed faster by deprotonating the more acidic proton at the C-2 position. To favor the kinetic enolate, use a strong, sterically hindered base like lithium diisopropylamide (LDA) at low temperatures (e.g., -78 °C) in an aprotic solvent such as tetrahydrofuran (THF).[1] These conditions prevent equilibration to the more stable thermodynamic enolate.

• Thermodynamic Enolate (more substituted): This enolate is more stable due to the more substituted double bond. To favor its formation, use a weaker base (e.g., sodium ethoxide) in a protic solvent (e.g., ethanol) at higher temperatures (e.g., room temperature or reflux). These conditions allow for equilibration between the two possible enolates, leading to the formation of the more stable isomer.[1][2]

Condition	Kinetic Enolate	Thermodynamic Enolate
Base	Strong, hindered (e.g., LDA)	Weaker (e.g., NaOEt)
Solvent	Aprotic (e.g., THF)	Protic (e.g., EtOH)
Temperature	Low (e.g., -78 °C)	Higher (e.g., 25 °C to reflux)

Q2: My Michael addition to an activated olefin is proceeding with very low yield. What could be the issue?

A2: Low yields in Michael additions with 3-oxocyclopentanecarboxylate enolates can stem from several factors. The Michael addition is a thermodynamically controlled reaction involving the 1,4-addition of a resonance-stabilized carbanion to an α,β-unsaturated carbonyl compound.[3]

• Base Strength: The enolate of 3-oxocyclopentanecarboxylate may not be nucleophilic enough if generated with a weak base. While a strong base is used for kinetic deprotonation, for Michael additions, a base strong enough to generate a sufficient concentration of the enolate without promoting side reactions is ideal. Consider using bases like sodium hydride (NaH) or potassium tert-butoxide (t-BuOK).

• Steric Hindrance: The electrophile might be too sterically hindered. If possible, try a less bulky Michael acceptor.

• Reversibility: The Michael addition can be reversible. To drive the reaction forward, you can try removing the product as it forms (if feasible) or using a large excess of the Michael acceptor.

• Reaction Conditions: Ensure your reaction is completely anhydrous, as water can quench the enolate. Running the reaction at a slightly elevated temperature might also improve the rate, but be cautious of side reactions.

Q3: I am struggling with the formation of a quaternary stereocenter at the C-2 position. What strategies can I employ?

A3: Creating a quaternary carbon, especially in a sterically congested environment, is a significant synthetic challenge due to the high steric repulsion between substituents.[4] Here are a few approaches:

• Organocatalysis: Chiral organocatalysts, such as proline derivatives or cinchona alkaloids, can be highly effective in promoting asymmetric Michael additions or alkylations that form quaternary stereocenters with high enantioselectivity.[3][5] These catalysts can create a chiral environment around the substrate, directing the approach of the electrophile.

• Metal Catalysis: Transition metal catalysts, particularly those based on palladium, nickel, or rhodium, can be employed.[4][6][7] The choice of ligand is crucial; bulky, electron-rich ligands can enhance the reactivity of the metal center and control the stereochemical outcome.[7][8]

• Intramolecular Reactions: If your synthetic route allows, an intramolecular cyclization can be a powerful strategy. Tying the electrophile and nucleophile together can overcome unfavorable intermolecular steric interactions.

Troubleshooting Guides

Problem 1: Low Yield in Alkylation Reactions

Symptom	Possible Cause	Suggested Solution
Low conversion of starting material	Insufficiently strong base or incomplete deprotonation.	Use a stronger base like LDA or n-BuLi. Ensure accurate titration of organolithium reagents.
Reaction temperature is too low.	While low temperatures favor kinetic control, they can also slow down the reaction. Try gradually increasing the temperature after the initial deprotonation step.
Moisture in the reaction.	Ensure all glassware is flame-dried, and solvents and reagents are anhydrous.
Formation of multiple products	Mixture of kinetic and thermodynamic enolates.	Re-optimize your conditions for enolate formation as described in FAQ 1.
Over-alkylation (dialkylation).	Use a slight excess of the base to fully deprotonate the starting material. Add the alkylating agent slowly at a low temperature.
Product decomposition	Reaction temperature is too high.	Optimize the temperature; some products may be unstable at elevated temperatures.
Product is unstable to workup conditions.	Perform a careful and rapid workup, avoiding prolonged exposure to strong acids or bases.[9]

Problem 2: Poor Stereoselectivity in Asymmetric Functionalization

Symptom	Possible Cause	Suggested Solution
Low enantiomeric excess (ee)	Ineffective catalyst or chiral auxiliary.	Screen a variety of catalysts or auxiliaries with different steric and electronic properties.
Incorrect catalyst loading.	Optimize the catalyst loading; sometimes higher or lower loadings can improve selectivity.
Non-optimal reaction temperature.	Temperature can have a significant impact on stereoselectivity. A lower temperature often leads to higher ee.
Low diastereoselectivity (dr)	Poor facial selectivity in the addition to the enolate.	The choice of solvent and additives can influence the transition state geometry. Consider additives like lithium halides (LiCl, LiBr) which can alter the aggregation state of lithium enolates.[2]
Epimerization of the product.	If the newly formed stereocenter is adjacent to an enolizable proton, epimerization can occur. Use milder workup conditions and purify the product promptly.

Experimental Protocols

Protocol 1: Regioselective Alkylation via the Kinetic Enolate

This protocol details the alkylation of ethyl 3-oxocyclopentanecarboxylate at the C-2 position.

Materials:

• Diisopropylamine

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous tetrahydrofuran (THF)

• Ethyl 3-oxocyclopentanecarboxylate

• Alkylating agent (e.g., methyl iodide)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• LDA Preparation: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve diisopropylamine (1.1 eq.) in anhydrous THF. Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-BuLi (1.05 eq.) dropwise. Stir the solution at -78 °C for 30 minutes.

• Enolate Formation: To the freshly prepared LDA solution, slowly add a solution of ethyl 3-oxocyclopentanecarboxylate (1.0 eq.) in anhydrous THF dropwise, keeping the temperature at -78 °C. Stir the mixture for 1 hour at this temperature.

• Alkylation: Add the alkylating agent (1.1 eq.) dropwise to the enolate solution at -78 °C. Allow the reaction to stir at -78 °C for 2-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Workup: Quench the reaction by adding saturated aqueous NH₄Cl. Allow the mixture to warm to room temperature. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Visualizing Reaction Pathways

Kinetic vs. Thermodynamic Enolate Formation

The following diagram illustrates the decision-making process for controlling the regioselectivity of enolate formation.

Caption: Decision workflow for selective enolate formation.

General Michael Addition Workflow

This diagram outlines the key steps in a typical Michael addition reaction.

Caption: Key steps in a Michael addition reaction.

References

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Regioselectivity and Stereoselectivity in the Alkylation of Enolates [quimicaorganica.org]
• 3. Michael Addition [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. Asymmetric Synthesis of Fully Substituted Cyclopentane-Oxindoles through an Organocatalytic Triple Michael Domino Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. arkat-usa.org [arkat-usa.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

comparing methyl vs ethyl 3-oxocyclopentanecarboxylate reactivity in organic synthesis

The selection between methyl and ethyl 3-oxocyclopentanecarboxylate is a critical decision in the synthesis of active pharmaceutical ingredients (APIs). Both act as versatile γ-keto ester building blocks, providing a rigid cyclopentane core with two orthogonal functional handles. However, their subtle steric and lipophilic differences profoundly impact their reactivity in nucleophilic acyl substitutions, enolization trajectories, and biocatalytic transformations.

Mechanistic Divergence: Sterics vs. Electrophilicity

While both compounds feature a ketone at the C3 position and an ester at the C1 position, the alkyl chain of the ester dictates the molecule's behavior under basic and enzymatic conditions.

• Nucleophilic Acyl Substitution & Hydrolysis: The methyl ester is inherently more electrophilic and less sterically hindered than its ethyl counterpart. Consequently, methyl 3-oxocyclopentanecarboxylate undergoes saponification and transesterification at a markedly faster rate. This makes the methyl variant preferable when the ester must be converted to an amide or carboxylic acid under mild conditions to preserve the integrity of the cyclopentanone ring [1].

• Enzyme Active-Site Docking (Lipophilicity): In biocatalytic asymmetric synthesis, the slightly larger van der Waals volume of the ethyl group significantly alters substrate orientation within enzymatic hydrophobic pockets. As demonstrated in cascade oxidoreductions, this steric bulk can lock the substrate into a more rigid conformation, leading to higher enantiomeric excesses (ee)[2].

Comparative Performance Data

The following table summarizes the divergent performance metrics of both esters, particularly highlighting their behavior in biocatalytic reductions mediated by ene-reductases (OYE1 and LeOPR1)[2].

Property / Metric	Methyl 3-oxocyclopentanecarboxylate	Ethyl 3-oxocyclopentanecarboxylate
CAS Number	32811-75-9	5400-79-3
Molecular Weight	142.15 g/mol	156.18 g/mol
Steric Hindrance (Ester)	Low	Moderate
Biocatalytic Reductase	OYE1 (Saccharomyces pastorianus)	LeOPR1 (Lycopersicon esculentum)
Enantiomeric Excess (ee)	90% (S-enantiomer)	99% (R-enantiomer)
Biocatalytic Yield	75%	70%
Optimal Use Case	Rapid transesterification, mild saponification	High-ee asymmetric synthesis, robust intermediates

Workflow Visualization

To illustrate the divergent synthetic pathways and applications of these two esters, the following logical workflow maps their synthesis from a common precursor and their subsequent transformations.

Synthesis and downstream application workflow for methyl and ethyl 3-oxocyclopentanecarboxylate.

Self-Validating Experimental Protocols

Protocol 1: Synthesis of Methyl 3-oxocyclopentanecarboxylate via Fischer Esterification

Causality: Sulfuric acid acts as both a proton donor to activate the carboxylate and a dehydrating agent. Methanol is used in vast excess to drive the equilibrium toward the ester product via Le Chatelier's principle [3].

• Reaction Setup: Dissolve 3-oxocyclopentanecarboxylic acid (5.0 g, 39.1 mmol) in anhydrous methanol (50 mL). Add a catalytic amount of concentrated sulfuric acid (10 drops)[3].

• Execution: Heat the mixture to 80°C and reflux for 1 hour[3].

• In-Process Check: Monitor the reaction via TLC (Hexanes:EtOAc 3:1). The reaction is complete when the highly polar acid spot (Rf ~0.1) disappears entirely, replaced by the less polar ester spot (Rf ~0.5).

• Quenching & Validation: Cool to room temperature and remove the solvent under reduced pressure. Add water to the residue and adjust the pH to 8 using a saturated sodium bicarbonate solution[3]. Validation Check: The cessation of CO2 bubbling confirms the complete neutralization of the acid catalyst, preventing reverse hydrolysis during the aqueous workup.

• Isolation: Extract the aqueous layer with ethyl acetate (3 x 30 mL). Combine the organic phases, dry over anhydrous sodium sulfate, and concentrate to yield the desired product (~81% yield)[3].

Protocol 2: Chemoselective Reduction to 3-Hydroxycyclopentane-1-carboxylate

Causality: Sodium borohydride (NaBH4) is selected because it chemoselectively reduces the C3 ketone without attacking the C1 ester. The reaction is strictly maintained at 0°C to suppress background ester reduction or ring-opening side reactions [3].

• Reaction Setup: Dissolve the methyl or ethyl ester (7.0 mmol) in methanol (10 mL) and cool to 0°C in an ice bath[3].

• Execution: Slowly add NaBH4 (260 mg, 7.0 mmol) portion-wise to control the exothermic release of hydrogen gas[3]. Stir at 0°C for 30 minutes.

• In-Process Check: Perform TLC monitoring (Hexanes:EtOAc 2:1). The UV-inactive ketone will convert to a more polar alcohol; both are visualizable via a phosphomolybdic acid (PMA) stain.

• Quenching & Validation: Quench the reaction with a small amount of glacial acetic acid[3]. Validation Check: The drop in pH destroys excess hydride, and the cessation of effervescence indicates the system is safe for concentration.

• Isolation: Remove the solvent under reduced pressure, dissolve the residue in ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate to yield the 3-hydroxy derivative (~55% yield)[3].

Protocol 3: Biocatalytic Cascade for Chiral γ-Oxoesters

Causality: Utilizing whole-cell biocatalysts (e.g., R. oryzae entrapped in alginate beads) combined with a laccase/TEMPO system allows for sequential C-H hydroxylation, alcohol oxidation, and alkene reduction in a single pot. The ethyl ester's bulk provides superior anchoring in the LeOPR1 active site, yielding near-perfect stereocontrol[2].

• Reaction Setup: Suspend alginate-entrapped fungal cells in an acetate buffer solution (pH 6.0) containing the cycloalkenecarboxylate precursor[2].

• Execution: Perform TEMPO/laccase oxidation at 25°C, followed by ene-reductase mediated hydrogenation at 30°C in a sequential mode[2].

• In-Process Check: Monitor the biotransformation via GC/MS to track the disappearance of the intermediate allylic alcohol and the formation of the saturated chiral ester[2].

• Isolation: Filter the mixture to remove the biocatalyst beads. Extract the aqueous buffer with an organic solvent to isolate the highly pure chiral (S)-methyl (90% ee) or (R)-ethyl (99% ee) 3-oxocyclopentanecarboxylate[2].

References

• Title: Biocatalytic synthesis of chiral cyclic γ-oxoesters by sequential CH hydroxylation, alcohol oxidation and alkene Source: IRIS (Politecnico di Milano) URL: [Link]

Sources

• 1. CAS 32811-75-9: Methyl 3-oxocyclopentanecarboxylate [cymitquimica.com]
• 2. re.public.polimi.it [re.public.polimi.it]
• 3. Page loading... [guidechem.com]

A Comparative Guide to the Regioselectivity of 3-Oxocyclopentanecarboxylate and 2-Oxocyclopentanecarboxylate Synthesis

For researchers, scientists, and professionals in drug development, the precise control of molecular architecture is paramount. The cyclopentanone ring, a common scaffold in biologically active molecules, often requires specific substitution patterns to achieve desired therapeutic effects. This guide provides an in-depth comparison of the synthesis and regioselectivity of two closely related isomers: 3-oxocyclopentanecarboxylate and 2-oxocyclopentanecarboxylate. We will explore the mechanistic nuances that govern their formation, present comparative data, and provide detailed experimental protocols.

Introduction: The Question of Regioselectivity

The synthesis of substituted cyclopentanones frequently relies on the Dieckmann condensation, an intramolecular Claisen condensation of a diester.[1][2][3] When a symmetrical diester like diethyl adipate is used, the product is unequivocally ethyl 2-oxocyclopentanecarboxylate. However, the scenario becomes more complex with unsymmetrical adipic esters, where two different enolates can form, leading to a mixture of regioisomers. This guide will dissect the factors that allow for the selective synthesis of either the 2-oxo or the less commonly encountered 3-oxo isomer.

Mechanistic Underpinnings: Kinetic vs. Thermodynamic Control

The regiochemical outcome of the Dieckmann condensation of an unsymmetrical diester is primarily dictated by the principle of kinetic versus thermodynamic control of enolate formation.[4]

• Kinetic Control: At low temperatures and with a sterically hindered, strong base (e.g., lithium diisopropylamide, LDA), the kinetically favored enolate is formed more rapidly. This enolate typically arises from the deprotonation of the less sterically hindered α-carbon.[5][6]

• Thermodynamic Control: At higher temperatures and with a smaller, less hindered base (e.g., sodium ethoxide), an equilibrium is established between the possible enolates. This equilibrium favors the more thermodynamically stable enolate, which is generally the more substituted one.[7]

This fundamental principle can be harnessed to selectively synthesize either the 2-oxo or 3-oxo isomer by choosing the appropriate unsymmetrical starting material and reaction conditions.

Synthesis of 2-Oxocyclopentanecarboxylate: The Classic Dieckmann Condensation

The synthesis of ethyl 2-oxocyclopentanecarboxylate is a well-established procedure that serves as a textbook example of the Dieckmann condensation.[8] Starting from the symmetrical diethyl adipate, either of the two equivalent α-carbons can be deprotonated to form a single enolate, which then cyclizes to yield the 2-oxo product.

Figure 1. Workflow for the synthesis of ethyl 2-oxocyclopentanecarboxylate.

Synthesis of 3-Oxocyclopentanecarboxylate: A Regioselective Challenge

The synthesis of ethyl 3-oxocyclopentanecarboxylate requires a more nuanced approach, starting with an unsymmetrical diester. For instance, the Dieckmann condensation of a diethyl 3-substituted-adipate can theoretically yield both 2-oxo-3-substituted and 3-oxo-4-substituted cyclopentanecarboxylates. To favor the 3-oxo isomer, one must promote the formation of the enolate at the carbon that will become C4 of the cyclopentanone ring.

Consider the cyclization of diethyl 3-phenyladipate. Deprotonation can occur at C2 or C4 of the adipate chain.

• Path A (leading to 2-oxo-3-phenyl isomer): Deprotonation at C2, followed by attack on the C6 ester.

• Path B (leading to 3-oxo-4-phenyl isomer): Deprotonation at C4, followed by attack on the C1 ester.

To selectively obtain the 3-oxo isomer (Path B), kinetic control is necessary. Using a bulky base like LDA at low temperatures would favor the formation of the less hindered enolate at C4, leading to the desired 3-oxo-4-phenylcyclopentanecarboxylate.

Figure 2. Regioselective pathways in the Dieckmann condensation.

Comparative Data

Property	Ethyl 2-oxocyclopentanecarboxylate	Ethyl 3-oxocyclopentanecarboxylate
CAS Number	611-10-9[9]	5400-79-3[10]
Molecular Formula	C₈H₁₂O₃	C₈H₁₂O₃
Molecular Weight	156.18 g/mol	156.18 g/mol [10][11]
Appearance	Colorless to pale yellow liquid	Colorless liquid
Boiling Point	102-104 °C / 11 mmHg	Not readily available
¹H NMR (CDCl₃, predicted)	~1.25 (t, 3H), ~2.0-2.5 (m, 6H), 3.4 (t, 1H), 4.2 (q, 2H)	~1.28 (t, 3H), ~2.2-2.8 (m, 6H), 3.1 (m, 1H), 4.18 (q, 2H)
¹³C NMR (CDCl₃, predicted)	~14.1, 20.5, 30.0, 38.0, 58.0, 61.0, 172.0, 208.0	~14.2, 35.0, 38.0, 45.0, 61.0, 173.0, 215.0

Note: NMR data for ethyl 3-oxocyclopentanecarboxylate is based on predictions and data from similar structures due to the limited availability of experimental spectra in the literature.

Experimental Protocols

Protocol 1: Synthesis of Ethyl 2-Oxocyclopentanecarboxylate

This protocol is adapted from standard literature procedures for the Dieckmann condensation of diethyl adipate.[8]

Materials:

• Diethyl adipate

• Sodium ethoxide (NaOEt)

• Anhydrous toluene

• Dilute hydrochloric acid (HCl)

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Under an inert atmosphere (e.g., nitrogen or argon), add sodium ethoxide (1.1 equivalents) to anhydrous toluene in a flame-dried round-bottom flask equipped with a reflux condenser and a dropping funnel.

• Slowly add a solution of diethyl adipate (1.0 equivalent) in anhydrous toluene from the dropping funnel over 1-2 hours with vigorous stirring.

• After the addition is complete, heat the reaction mixture to reflux for 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature and carefully quench by pouring it into a mixture of ice and dilute hydrochloric acid until the solution is acidic.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure to yield the crude product.

• Purify the crude product by vacuum distillation to obtain pure ethyl 2-oxocyclopentanecarboxylate.

Protocol 2: Proposed Synthesis of Ethyl 3-Oxo-4-phenylcyclopentanecarboxylate (A Kinetic Approach)

This proposed protocol is based on the principles of kinetic enolate formation to achieve regioselective synthesis of a 3-oxo isomer.

Materials:

• Diethyl 3-phenyladipate

• Lithium diisopropylamide (LDA) solution in THF/heptane/ethylbenzene

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve diethyl 3-phenyladipate (1.0 equivalent) in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of LDA (1.1 equivalents) dropwise to the cooled solution with stirring.

• Stir the reaction mixture at -78 °C for 1-2 hours to ensure complete formation of the kinetic enolate.

• Slowly warm the reaction to room temperature and stir for an additional 1-2 hours.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution at 0 °C.

• Extract the mixture with diethyl ether.

• Wash the combined organic layers with brine and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate ethyl 3-oxo-4-phenylcyclopentanecarboxylate.

Conclusion

The regioselective synthesis of 3-oxocyclopentanecarboxylate versus 2-oxocyclopentanecarboxylate is a classic example of the power of kinetic and thermodynamic control in organic synthesis. While the 2-oxo isomer is readily accessible from symmetrical precursors, the synthesis of the 3-oxo isomer requires careful consideration of the starting material and reaction conditions to favor the formation of the desired kinetic enolate. This guide provides the foundational knowledge and experimental framework for researchers to confidently approach the synthesis of these important cyclopentanone building blocks for applications in drug discovery and development.

References

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• Master Organic Chemistry. (2022, August 19). Kinetic versus Thermodynamic Enolates of Ketones. Retrieved from [Link]

• Organic Chemistry Academy. (2023, June 26). Thermodynamic vs Kinetic Enolates. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, April 28). Kinetic and thermodynamic enolates [Video]. YouTube. Retrieved from [Link]

• Wikipedia. (2023, December 15). Dieckmann condensation. Retrieved from [Link]

• Professor Dave Explains. (2018, September 25). Regioselective Enolization and Thermodynamic vs. Kinetic Control [Video]. YouTube. Retrieved from [Link]

• Wikipedia. (2023, October 29). Thermodynamic and kinetic reaction control. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Dieckmann Condensation. Retrieved from [Link]

• UCLA. (n.d.). Illustrated Glossary of Organic Chemistry - Dieckmann condensation. Retrieved from [Link]

• The Organic Chemistry Tutor. (2018, May 10). Dieckmann Condensation Reaction Mechanism [Video]. YouTube. Retrieved from [Link]

• Vedantu. (2024, July 1). A Dieckmann condensation of diethyl adipate was carried class 12 chemistry CBSE. Retrieved from [Link]

• Stoltz Group, Caltech. (n.d.). Palladium-Catalyzed Enantioselective Decarboxylative Allylic Alkylation. Supporting Information. Retrieved from [Link]

• Jack Westin. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Dieckmann Condensation. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 17). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Retrieved from [Link]

• Chemistry Stack Exchange. (2015, May 7). What is the product of a Dieckmann condensation of dimethyl adipate?. Retrieved from [Link]

• OpenStax. (n.d.). 14.3 Kinetic versus Thermodynamic Control of Reactions – Organic Chemistry. Retrieved from [Link]

• Supporting Information. (n.d.). 13 - Supporting Information. Retrieved from [Link]

• Chegg. (2017, November 30). Solved What is the product of the Dieckmann condensation of | Chegg.com. Retrieved from [Link]

• Organic Syntheses. (n.d.). ethyl adipate. Retrieved from [Link]

• MDPI. (2022, February 15). Straightforward One-Pot Synthesis of New 4-Phenyl-1,2,5,6-tetraazafluoranthen-3(2H)-one Derivatives: X-ray Single Crystal Structure and Hirshfeld Analyses. Retrieved from [Link]

• RSC Publishing. (n.d.). Synthetic Route to Diethyl Alkyl(substituted Ary1)malonates with the Aid of Temporary Arene. Retrieved from [Link]

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A Comparative Guide to Mass Spectrometry Fragmentation Patterns of 3-Oxocyclopentanecarboxylate Isomers

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Isomer Differentiation

In organic synthesis, metabolomics, and the development of pharmaceuticals and fragrances, the precise structural elucidation of molecules is paramount. Isomers, compounds sharing the same molecular formula but differing in atomic arrangement, often exhibit distinct chemical and biological properties. The 3-oxocyclopentanecarboxylate scaffold is a common feature in many biologically active molecules and synthetic intermediates. Differentiating its constitutional isomers, such as methyl 2-oxocyclopentanecarboxylate and methyl 3-oxocyclopentanecarboxylate, presents a significant analytical challenge.[1] While techniques like NMR are definitive, they are often time-consuming and require pure samples. Gas Chromatography-Mass Spectrometry (GC-MS) offers a rapid and highly sensitive alternative, capable of distinguishing isomers based on subtle yet predictable differences in their electron ionization (EI) fragmentation patterns.

This guide provides an in-depth comparison of the mass spectral fragmentation of these key isomers. We will explore the underlying chemical principles that govern their fragmentation, present a validated experimental workflow for their analysis, and offer clear, data-driven methods for their differentiation.

Foundational Principles: Fragmentation of Cyclic Keto Esters

The fragmentation of an organic molecule in an EI-MS source is not a random process but a series of predictable unimolecular reactions driven by the stability of the resulting fragment ions and neutral losses.[2] For cyclic keto esters, the fragmentation pathways are primarily dictated by the functionalities present: a cyclic ketone and an ester group. The key mechanisms include:

• Alpha (α)-Cleavage: The most common fragmentation pathway for carbonyl compounds, involving the cleavage of a bond adjacent to the carbonyl group.[3][4] This results in the formation of a stable acylium ion. In cyclic ketones, this cleavage opens the ring, leading to subsequent fragmentation steps.[5][6]

• McLafferty Rearrangement: A characteristic rearrangement of ketones and esters containing a γ-hydrogen (a hydrogen atom on the third carbon from the carbonyl group).[3][7][8] This process involves a six-membered transition state and results in the elimination of a neutral alkene, producing a new radical cation. This is often a highly diagnostic fragmentation.

• Ester-Specific Fragmentations: Esters commonly fragment via α-cleavage, losing the alkoxy group (•OR) or the entire ester group (•COOR).

The relative position of the keto and ester groups in the different isomers directly influences which of these pathways are favored, leading to unique mass spectra.

Comparative Fragmentation Analysis: 2-Oxo vs. 3-Oxo Isomers

The most striking differences between the mass spectra of methyl 2-oxocyclopentanecarboxylate and methyl 3-oxocyclopentanecarboxylate arise from the proximity of the two functional groups in the 2-oxo isomer, which enables a unique and highly favorable fragmentation pathway.

Methyl 2-Oxocyclopentanecarboxylate (A β-Keto Ester)

As a β-keto ester, the fragmentation of this isomer is dominated by a highly diagnostic McLafferty-type rearrangement involving the ester carbonyl and a γ-hydrogen from the cyclopentane ring.[7][8]

• Molecular Ion (M+•): The molecular ion peak is observed at m/z 142 .

• Key Fragment (Base Peak) at m/z 74: The most abundant peak in the spectrum results from the McLafferty rearrangement. A γ-hydrogen from the C4 position of the ring is transferred to the ester carbonyl oxygen, followed by cleavage of the C2-C3 bond. This expels a neutral molecule of cyclopropanone and generates the radical cation of methyl acetate enol, a highly stable species at m/z 74 .

• Other Significant Fragments:

  • m/z 111: Loss of the methoxy radical (•OCH₃) from the molecular ion.

  • m/z 83: Loss of the methoxycarbonyl radical (•COOCH₃) via α-cleavage.

  • m/z 55: A characteristic fragment for cyclic ketones, arising from complex ring cleavage.[5]

Methyl 3-Oxocyclopentanecarboxylate (A γ-Keto Ester)

In this isomer, the keto and ester groups are separated, precluding the β-keto ester-specific McLafferty rearrangement. Its fragmentation is more characteristic of a simple cyclic ketone and a separate ester.

• Molecular Ion (M+•): A clear molecular ion peak is observed at m/z 142 .

• Key Fragments:

  • m/z 111 (Base Peak): The loss of the methoxy radical (•OCH₃) is the most favored pathway, leading to a stable acylium ion. This is a common fragmentation for methyl esters.[9]

  • m/z 83: Loss of the methoxycarbonyl radical (•COOCH₃). The abundance of this ion is typically higher than in the 2-oxo isomer due to the absence of the competing McLafferty rearrangement.

  • m/z 55: Similar to the 2-oxo isomer, this fragment arises from the cyclopentanone ring structure.[5]

The absence of a significant peak at m/z 74 and the prominence of the m/z 111 peak are the most reliable indicators for identifying the 3-oxo isomer.

Data Summary: Diagnostic Ions for Isomer Identification

m/z	Proposed Fragment	Expected Relative Abundance in Methyl 2-oxocyclopentanecarboxylate	Expected Relative Abundance in Methyl 3-oxocyclopentanecarboxylate	Diagnostic Value
142	[M]⁺•	Moderate	Moderate	Molecular Ion
111	[M - •OCH₃]⁺	Moderate	High (Often Base Peak)	High (Differentiates 3-oxo)
83	[M - •COOCH₃]⁺	Low to Moderate	Moderate to High	Moderate
74	[McLafferty Rearrangement]⁺•	High (Often Base Peak)	Absent or Very Low	Excellent (Confirms 2-oxo)
55	[C₃H₃O]⁺ or [C₄H₇]⁺	Moderate	Moderate	Low (Common to both)

Visualization of Key Fragmentation Pathways

The following diagrams illustrate the distinct fragmentation mechanisms that allow for the differentiation of the two isomers.

Caption: Key EI fragmentation pathways for the 2-oxo and 3-oxo isomers.

Validated Experimental Protocol: GC-MS Analysis

This protocol provides a robust method for the separation and analysis of 3-oxocyclopentanecarboxylate isomers.

1. Sample Preparation:

• Prepare a 100 ppm stock solution of the sample mixture in a high-purity solvent such as ethyl acetate or dichloromethane.
• Perform a serial dilution to a final concentration of 1-10 ppm for analysis.
• If derivatization is needed for other purposes, silylation using reagents like BSTFA can improve peak shape and volatility, though it is not strictly necessary for these compounds.[10]

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC or equivalent.
• Mass Spectrometer: Agilent 5977B MSD or equivalent.
• Column: A mid-polarity column is recommended for good separation. An HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar bonded-phase column is suitable.[11]
• Injection Volume: 1 µL.
• Inlet Temperature: 250°C.
• Injection Mode: Split (e.g., 50:1 split ratio) to avoid column overloading.
• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.
• Oven Temperature Program:
• Initial temperature: 60°C, hold for 2 minutes.
• Ramp: Increase at 10°C/min to 280°C.
• Final hold: Hold at 280°C for 5 minutes.[10]
• MS Transfer Line Temperature: 280°C.
• Ion Source Temperature: 230°C.
• Ionization Mode: Electron Ionization (EI) at 70 eV.
• Mass Scan Range: m/z 40-200.

3. Data Analysis:

• Integrate the peaks in the total ion chromatogram (TIC).
• Extract the mass spectrum for each separated isomer peak.
• Compare the extracted spectra against the fragmentation patterns detailed in Section 3.
• Confirm identities by comparing with a reference spectral library (e.g., NIST) if available.

  Caption: Experimental workflow for isomer analysis by GC-MS.

Conclusion

The differentiation of 3-oxocyclopentanecarboxylate isomers via electron ionization mass spectrometry is a clear and reliable process rooted in fundamental principles of chemical fragmentation. The key differentiator is the presence of a prominent fragment ion at m/z 74 for the 2-oxo isomer , resulting from a characteristic McLafferty rearrangement specific to β-keto esters. Conversely, the 3-oxo isomer lacks this pathway and instead produces a mass spectrum where the base peak is typically at m/z 111 , corresponding to the loss of a methoxy radical. By employing the validated GC-MS protocol and understanding these diagnostic fragmentation patterns, researchers can confidently and efficiently distinguish between these crucial isomers, accelerating research and development in numerous scientific disciplines.

References

• Whitman College. (n.d.). GCMS Section 6.11.2 - Fragmentation of Cyclic Ketones. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). Mass Spectra of β-Keto Esters. Canadian Journal of Chemistry. Retrieved from [Link]

• Natalis, P. (n.d.). Fragmentation mechanisms in mass spectrometry. Universidad de Guanajuato. Retrieved from [Link]

• ResearchGate. (n.d.). Mass Spectra of β-Keto Esters. Retrieved from [Link]

• JoVE. (2024). Video: Mass Spectrometry: Aldehyde and Ketone Fragmentation. Retrieved from [Link]

• ACS Publications. (2023). Development of a Green Process for the Synthesis of Cyclopentanone Using Selective Aqueous Phase Hydrogenation of Furfural over Ni–Cu@MOF-5 Catalyst. Retrieved from [Link]

• University of Arizona. (n.d.). Fragmentation Mechanisms - Intro to Mass Spectrometry. Retrieved from [Link]

• University of Calgary. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• ACS Publications. (2023). A Comprehensive Review on Metal Catalysts for the Production of Cyclopentanone Derivatives from Furfural and HMF. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 8.7.6: Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

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A Senior Application Scientist's Guide to the Synthesis of 3-Oxocyclopentanecarboxylates: A Yield and Strategy Comparison

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 3-Oxocyclopentanecarboxylate Scaffold

The 3-oxocyclopentanecarboxylate framework is a cornerstone in modern medicinal chemistry and natural product synthesis. Its rigid, five-membered ring, decorated with versatile ketone and carboxylate functionalities at the 1 and 3 positions, provides an ideal scaffold for constructing complex molecular architectures with precise three-dimensional orientations. This structural motif is a key component in a variety of biologically active molecules, including prostaglandins, antiviral agents, and other therapeutic candidates.

However, the synthesis of this valuable building block is not without its challenges. The specific 1,3-substitution pattern requires careful strategic planning to avoid the formation of the thermodynamically favored 2-oxo isomer, a common byproduct in many classical cyclization reactions. This guide offers an in-depth comparison of the most effective and commonly employed synthetic routes to 3-oxocyclopentanecarboxylates. We will move beyond simple procedural lists to dissect the underlying chemical principles, compare empirical yield data, and provide detailed, field-tested protocols to empower researchers in selecting and implementing the optimal strategy for their specific needs.

Route 1: The Michael Addition Approach – A Direct Path to the 1,3-Pattern

The most direct and widely utilized strategy for establishing the 1,3-dicarbonyl relationship on a cyclopentane ring is through a conjugate addition (Michael reaction) to an α,β-unsaturated cyclopentenone. This approach leverages a readily available starting material to introduce a carbon-based nucleophile at the C3 position, directly installing the required functional handle.

Principle and Mechanistic Insight

The Michael reaction involves the 1,4-addition of a nucleophile (a "Michael donor") to an α,β-unsaturated carbonyl compound (a "Michael acceptor").[1][2] In this context, cyclopent-2-en-1-one serves as the acceptor. The key to this strategy's success is the choice of the nucleophile, which acts as a masked carboxylate group. The most common choice is a cyanide ion (from NaCN or KCN), which can be readily hydrolyzed to a carboxylic acid in a subsequent step.

The reaction is typically base-catalyzed, enhancing the nucleophilicity of the donor. The mechanism proceeds via the formation of a resonance-stabilized enolate intermediate, which is then protonated to yield the 3-substituted cyclopentanone. The thermodynamic control of this reaction strongly favors the 1,4-adduct over the 1,2-adduct.[2]

Experimental Workflow: Cyanide-Mediated Synthesis

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Michael Addition [organic-chemistry.org]

Safety & Regulatory Compliance

3-Oxocyclopentanecarboxylate proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development teams who utilize 3-oxocyclopentanecarboxylate and its alkyl esters (such as methyl and ethyl 3-oxocyclopentanecarboxylate) in complex synthetic routes. These cyclic β -keto esters are highly versatile—often serving as substrates for biohydroxylation via cytochrome P450 mutants or undergoing Curtius rearrangements to form boc-protected urea derivatives.

However, their reactivity demands rigorous, scientifically grounded handling and disposal protocols. Simply treating them as generic organic waste overlooks the specific risks associated with their chemical structure. This guide provides an authoritative, self-validating framework for the safe disposal of 3-oxocyclopentanecarboxylate derivatives.

Physicochemical Hazard Profile

Before designing a disposal protocol, we must understand the quantitative baseline of the materials we are handling. The table below summarizes the critical physicochemical data for the most common derivatives in this class:

Property	3-Oxocyclopentanecarboxylic Acid	Methyl 3-oxocyclopentanecarboxylate	Ethyl 3-oxocyclopentanecarboxylate
CAS Number	98-78-2	32811-75-9[1]	5400-79-3[2]
Molecular Weight	128.13 g/mol	142.15 g/mol	156.18 g/mol [2]
Physical State	Solid (mp: 59-62 °C)	Colorless Liquid[1]	Liquid
Flash Point	149.9 °C[3]	Combustible	Combustible
GHS Hazards	H315, H319 (Skin/Eye Irritant)	H315, H319	H315, H319

Causality in Handling & Disposal: The "Why" Behind the Protocol

In laboratory safety, protocols fail when operators do not understand the underlying causality. Here is the mechanistic reasoning behind our disposal constraints:

• Avoidance of Drain Disposal: Cyclopentanone derivatives are harmful to aquatic life and can interfere with wastewater treatment processes[4]. Furthermore, the free acid derivative (CAS 98-78-2) can lower the pH of localized wastewater streams, leading to regulatory violations.

• Incompatibility with Oxidizers: As β -keto esters, these compounds possess acidic alpha-protons and reactive carbonyl centers. Mixing them with strong oxidizing agents (e.g., nitric acid, peroxides) in a generic waste carboy can initiate exothermic degradation, potentially leading to rapid gas evolution and catastrophic container failure.

• Mandatory High-Temperature Incineration: Chemical neutralization at the bench scale is not recommended due to the risk of incomplete degradation[4]. High-temperature incineration by a licensed facility ensures the complete cleavage of the cyclopentane ring and oxidation of the hydrocarbon backbone into CO2​ and H2​O .

Self-Validating Experimental Protocol: Step-by-Step Disposal

To ensure trustworthiness, the following disposal methodology is designed as a self-validating system. Each step contains a verification check to prevent the propagation of errors.

Step 1: Waste Characterization and Quenching

• Action: Collect all reaction mixtures containing 3-oxocyclopentanecarboxylate derivatives. If the reaction involved acidic or basic hydrolysis, quench the mixture appropriately in a fume hood.

• Causality: Unquenched reactive intermediates can cause delayed exothermic reactions in the waste container.

• Validation: Visually confirm the cessation of any bubbling or temperature spikes before proceeding to phase separation.

Step 2: Phase Separation and pH Verification

• Action: Separate the aqueous layer from the organic layer (typically ethyl acetate or dichloromethane used during extraction)[1].

• Action: Test the aqueous waste stream using universal pH indicator paper.

• Validation: The system is self-validating here: If the pH is outside the 6–8 range, you must neutralize it (e.g., with saturated NaHCO3​ for acidic waste) until the indicator paper confirms a neutral pH. Only then can it be transferred to the aqueous waste carboy.

Step 3: Segregation of Organic Waste

• Action: Transfer the organic layer containing the ester into a designated "Non-Halogenated Organic Waste" container. If halogenated solvents (like DCM) were used, it must go into the "Halogenated Organic Waste" container.

• Causality: Mixing halogenated and non-halogenated waste drastically increases disposal costs and alters the required incineration temperature profile.

Step 4: GHS Labeling and Secondary Containment

• Action: Affix a hazardous waste label immediately. Mark the primary hazards: "Flammable" and "Irritant" (H315, H319).

• Validation: A peer-review check of the label ensures that the waste composition (e.g., "Contains Ethyl 3-oxocyclopentanecarboxylate, 5400-79-3") is explicitly documented for the vendor[4]. Place the container in a ventilated flammables storage cabinet within secondary containment.

Step 5: Final Disposal

• Action: Coordinate with your Environmental Health and Safety (EHS) department to transfer the waste to a licensed vendor for high-temperature incineration[4].

Workflow Visualization

Workflow for the safe segregation and disposal of 3-oxocyclopentanecarboxylate waste.

References

• 3-Oxo-1-cyclopentanecarboxylic acid 97 98-78-2 - Sigma-Aldrich | sigmaaldrich.com | Link

• SAFETY DATA SHEET - TCI Chemicals | tcichemicals.com | Link

• 5400-79-3 | Ethyl 3-oxocyclopentanecarboxylate - ChemScene | chemscene.com | 2

• methyl 3-oxocyclopentane-1-carboxylate | 32811-75-9 - ChemicalBook | chemicalbook.com | 1

• Proper Disposal of Cyclopentanone-d8: A Guide for Laboratory Professionals - Benchchem | benchchem.com | 4

• Cas 98-78-2,3-Oxocyclopentanecarboxylic acid - LookChem | lookchem.com | 3

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